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Compound of Interest

Compound Name: PARP1-IN-5 dihydrochloride

Cat. No.: B8201607

Technical Support Center: PARP1-IN-5
Dihydrochloride

This guide provides best practices, troubleshooting advice, and frequently asked questions for
handling and weighing PARP1-IN-5 dihydrochloride powder to ensure experimental accuracy
and safety.

Frequently Asked Questions (FAQSs)

Q1: What is PARP1-IN-5 dihydrochloride and what are its key characteristics?

Al: PARP1-IN-5 dihydrochloride is a potent and selective inhibitor of PARP-1 (Poly (ADP-
ribose) polymerase-1), an enzyme involved in DNA damage repair.[1][2] It is an orally active
compound with low toxicity, making it a subject of interest in cancer research.[1][2][3] The
dihydrochloride salt form generally offers improved water solubility and stability compared to its
free base form.[3][4]

Q2: How should PARP1-IN-5 dihydrochloride powder be stored?

A2: The powder should be stored at 4°C in a sealed container, protected from moisture.[1] For
long-term storage of stock solutions, it is recommended to store them at -80°C (for up to 6
months) or -20°C (for up to 1 month) in sealed containers, also away from moisture.[1]
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Q3: Is PARP1-IN-5 dihydrochloride considered a potent compound, and what precautions
should be taken?

A3: Yes, as a potent inhibitor of a key cellular enzyme, PARP1-IN-5 dihydrochloride should be
handled with care. It is crucial to follow standard laboratory safety protocols for handling potent
compounds, which includes using appropriate personal protective equipment (PPE) such as
gloves, lab coats, and safety glasses.[5][6][7] Handling should ideally be performed in a
designated area, such as a chemical fume hood or a ventilated balance enclosure, to minimize
inhalation risk.[8][9]

Q4: What are the recommended solvents for dissolving PARP1-IN-5 dihydrochloride?

A4: For in vitro studies, Dimethyl sulfoxide (DMSO) and water are commonly used solvents. It
is highly soluble in DMSO at a concentration of 125 mg/mL, though ultrasonic treatment may
be necessary.[1] It is sparingly soluble in water at 1 mg/mL, requiring sonication and heating to
60°C to dissolve.[1] It is important to use newly opened, anhydrous DMSO as the compound's
solubility can be significantly impacted by hygroscopic (water-absorbing) DMSO.[1]
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Problem

Potential Cause(s)

Recommended Solution(s)

Inconsistent or drifting weight

measurement.

1. Hygroscopicity: The powder
is absorbing moisture from the
air.[10][11] 2. Static Electricity:
Buildup of static charge on the
weighing vessel or powder.[10]
[12] 3. Temperature Instability:
The sample or weighing vessel
is not at room temperature.[10]
[13] 4. Air Drafts: Unstable air
currents in the weighing area.
[91[13]

1. Work quickly when weighing
and keep the container sealed
as much as possible. Consider
weighing in a glovebox with
controlled humidity.[11] 2. Use
an anti-static gun or brush on
the weighing vessel before
taring and weighing. Use of
anti-static weigh boats can
also help.[10] 3. Allow the
compound and all weighing
equipment to equilibrate to the
ambient temperature of the
balance room before weighing.
[10][13] 4. Ensure the
analytical balance doors are
closed during measurement.
Position the balance away
from high-traffic areas, doors,

and vents.[13]

Difficulty dissolving the powder
in DMSO.

1. Insufficient Sonication: The
powder has not been
adequately dispersed. 2.
Hygroscopic DMSO: The
DMSO has absorbed water,
reducing its solvating power for
this compound.[1] 3. Low
Temperature: The solvent is

too cold.

1. Use an ultrasonic bath to aid
dissolution.[1] 2. Use a fresh,
unopened bottle of anhydrous
DMSO.[1] 3. Gently warm the

solution while sonicating.

Difficulty dissolving the powder
in water.

1. Low Solubility: The
compound has limited solubility
in water.[1] 2. Insufficient
Energy: The dissolution

process requires more energy.

1. Do not exceed a
concentration of 1 mg/mL.[1] 2.
Use both ultrasonic treatment
and heating to 60°C to

facilitate dissolution.[1]
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Precipitation of the compound
in aqueous buffer after dilution
from a DMSO stock.

- 1. Check the solubility of the
1. Poor Aqueous Solubility: ) -
compound in your specific

The compound is not soluble

) i buffer system. 2. Ensure the
in the final buffer ) o

) ] ] final DMSO concentration is
concentration. 2. High Final

) sufficient to maintain solubility,
DMSO Concentration: The

but also compatible with your

final concentration of DMSO

experimental system. Consider
may be too low to keep the ) ]
] ) using a co-solvent if
compound in solution. o
permissible in your assay.

Quantitative Data Summary

Physical and Chemical Properties

Property

Value

Molecular Formula

C25H26CI2N205S

Molecular Weight 537.46 g/mol [1]

Appearance Solid[1]

Color Light yellow to green yellow[1]
Purity 97.56%[1]

Solubility Data

Solvent Concentration Notes

Requires sonication; use of
DMSO 125 mg/mL (232.58 mM) newly opened DMSO is

recommended.[1]

Requires sonication and
Water 1 mg/mL (1.86 mM)

heating to 60°C.[1]

Stock Solution Preparation Table (Example Volumes)
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Target
. Mass: 1 mg Mass: 5 mg Mass: 10 mg
Concentration
1 mM 1.8606 mL 9.3030 mL 18.6060 mL
5 mM 0.3721 mL 1.8606 mL 3.7212 mL
10 mM 0.1861 mL 0.9303 mL 1.8606 mL

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

o Acclimatization: Allow the vial of PARP1-IN-5 dihydrochloride and a fresh bottle of
anhydrous DMSO to equilibrate to room temperature.

e Weighing: In a chemical fume hood or ventilated enclosure, carefully weigh the desired
amount of powder (e.g., 5 mg) into a sterile, conical tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder. For 5 mg to
make a 10 mM solution, add 0.9303 mL of DMSO.

 Dissolution: Tightly cap the tube and vortex briefly. Place the tube in an ultrasonic water bath
until the powder is completely dissolved. Gentle warming may be applied if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C for up
to one month or -80°C for up to six months.[1]

Visualizations
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Work quickly, use
controlled humidity.

Use anti-static
device/vessel.

Acclimate sample
to room temp.

Stable Reading

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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